ethyl 2-({[2-{3-[(methylamino)carbonyl]piperidin-1-yl}-7-oxo[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetyl}amino)benzoate

• IUPAC Name: methyl 4-(4-methoxyanilino)-8-methylquinoline-2-carboxylate
• InChI: InChI=1S/C19H18N2O3/c1-12-5-4-6-15-16(11-17(19(22)24-3)21-18(12)15)20-13-7-9-14(23-2)10-8-13/h4-11H,1-3H3,(H,20,21)
• InChI Key: JVOLZFKPTJTDEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C(=O)OC)NC3=CC=C(C=C3)OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

Ethyl 2-({[2-{3-[(methylamino)carbonyl]piperidin-1-yl}-7-oxo[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C19H18N2O3 and its molecular weight is 322.364. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Systems

• Lovro Selič, S. Grdadolnik, and B. Stanovnik (1997) reported on the preparation of methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate and its use in synthesizing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among other heterocyclic systems. This work highlights the versatility of these compounds in heterocyclic chemistry (Selič, Grdadolnik, & Stanovnik, 1997).

• A study by Y. Hirai, T. Terada, T. Yamazaki, and T. Momose (1992) explored the asymmetric intramolecular Michael reaction to construct chiral building blocks for enantioselective alkaloid synthesis, demonstrating the importance of these heterocyclic compounds in synthesizing biologically active molecules (Hirai, Terada, Yamazaki, & Momose, 1992).

• Hong-qiang Liu et al. (2012) described the crystal structure of Dabigatran etexilate tetrahydrate, providing insights into the molecular arrangements that could influence the compound's biological activities and pharmacokinetic properties (Liu et al., 2012).

Potential Biological Activities

• The work of A. Amr, S. Maigali, and Mohamed M. Abdulla (2008) on the synthesis and evaluation of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine revealed these compounds' analgesic and antiparkinsonian activities, showcasing the therapeutic potential of such heterocyclic compounds (Amr, Maigali, & Abdulla, 2008).

• V. U. Jeankumar et al. (2013) designed and synthesized thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors, highlighting the application of heterocyclic compounds in addressing infectious diseases (Jeankumar et al., 2013).

• Novel benzothiazole-containing derivatives were synthesized by Manoj N. Bhoi et al. (2016) for their antibacterial, antioxidant, and antitubercular activities, underscoring the broad spectrum of biological activities that heterocyclic compounds can possess (Bhoi et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been reported to have a wide range of targets due to their diverse biological activities .

Mode of Action

It’s known that similar compounds interact with their targets through various mechanisms, such as inhibiting or activating the target, which leads to changes in cellular processes .

Biochemical Pathways

Similar compounds have been reported to affect a variety of biochemical pathways, leading to various downstream effects .

Result of Action

Similar compounds have been reported to have various effects at the molecular and cellular level, depending on their targets and mode of action .

Action Environment

It’s known that factors such as ph, temperature, and presence of other molecules can influence the action of similar compounds .